Tert-butyl 4-chloro-3-nitrobenzoate
Cat. No. B1278513
CAS No.:
157160-99-1
M. Wt: 257.67 g/mol
InChI Key: BRTMDLPSCGNGEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06071908
Procedure details
A solution of 4-chloro-3-nitrobenzoic acid (10.03 g, 50 mmol), SOCl2 (4.4 mL, 60 mmol) and DMF (4 drops) in 1,2-dichloroethane (150 mL) was stirred under reflux for 14 h, cooled and evaporated. The resulting crude acid chloride was dissolved in THF (100 mL), cooled to 0° C., and a solution of potassium t-butoxide (5.57 g, 50 mmol) in THF (150 mL) was added dropwise over 30 min under nitrogen. The mixture was stirred a further 15 min at 0° C., diluted with aqueous NaHCO3 and extracted with EtOAc (×2), and the extracts were dried (Na2SO4) and evaporated. Flash chromatography of the residue on silica gel (petroleum ether/EtOAc; 30:1) gave t-butyl 4-chloro-3-nitrobenzoate as a white crystalline solid (11.45 g, 89%), mp (petroleum ether) 70-71° C. 1H NMR (CDCl3) d 8.42 (d, J=2.0 Hz, 1 H, H-2), 8.11 (dd, J=8.4, 2.0 Hz, 1 H, H-6), 7.61 (d, J=8.4 Hz, 1 H, H-5), 1.61 (s, 9 H, t-Bu). Anal. Calculated for C11H12ClNO4 : 51.3; H, 4.7; N, 5.4; Cl, 13.8. Found: C, 51.6; H, 4.8; N, 5.4; Cl, 14.0%.
Yield
89%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][C:3]=1[N+:11]([O-:13])=[O:12].O=S(Cl)Cl.[CH3:18][C:19]([CH3:22])([O-])[CH3:20].[K+]>CN(C=O)C.ClCCCl.C1COCC1.C([O-])(O)=O.[Na+]>[Cl:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([O:8][C:19]([CH3:22])([CH3:20])[CH3:18])=[O:7])=[CH:4][C:3]=1[N+:11]([O-:13])=[O:12] |f:2.3,7.8|
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Inputs
Step One
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Name
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|
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Quantity
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10.03 g
|
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Type
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reactant
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Smiles
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ClC1=C(C=C(C(=O)O)C=C1)[N+](=O)[O-]
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Name
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|
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Quantity
|
4.4 mL
|
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Type
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reactant
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Smiles
|
O=S(Cl)Cl
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
catalyst
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Smiles
|
CN(C)C=O
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Name
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|
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Quantity
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150 mL
|
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Type
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solvent
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Smiles
|
ClCCCl
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Step Two
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Name
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|
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Quantity
|
5.57 g
|
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Type
|
reactant
|
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Smiles
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CC(C)([O-])C.[K+]
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Name
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Quantity
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150 mL
|
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Type
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solvent
|
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Smiles
|
C1CCOC1
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Step Three
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Name
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
|
C(=O)(O)[O-].[Na+]
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred a further 15 min at 0° C.
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 14 h
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Duration
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14 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
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The resulting crude acid chloride was dissolved in THF (100 mL)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with EtOAc (×2)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the extracts were dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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|
Details
|
evaporated
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
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product
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Smiles
|
ClC1=C(C=C(C(=O)OC(C)(C)C)C=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.45 g | |
| YIELD: PERCENTYIELD | 89% | |
| YIELD: CALCULATEDPERCENTYIELD | 88.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
